1-(3-Fluorophenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 1-(3-fluorophenyl)-7-methyl-2-(3-morpholin-4-ylpropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H25FN2O4/c1-16-6-7-20-19(14-16)23(29)21-22(17-4-2-5-18(26)15-17)28(25(30)24(21)32-20)9-3-8-27-10-12-31-13-11-27/h2,4-7,14-15,22H,3,8-13H2,1H3
• InChI Key: PEOPDIWJUYGXEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)CCCN4CCOCC4)C5=CC(=CC=C5)F
• Molecular Formula: C25H25FN2O4
• Molecular Weight: 436.5 g/mol

Description

1-(3-Fluorophenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C25H25FN2O4 and its molecular weight is 436.483. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Activities

Derivatives similar to the chemical structure of interest have been synthesized and tested for their biological activities. These compounds have shown good cytotoxic activities against certain cancer cell lines, as well as significant antibacterial activity. They also demonstrated inhibitory action against acetylcholinesterase and human carbonic anhydrase I and II, suggesting potential applications in treating diseases related to these enzymes (Kocyigit et al., 2018).

Corrosion Inhibition

Some pyrrole-2,5-dione derivatives have been studied for their role as corrosion inhibitors for carbon steel in hydrochloric acid, indicating the compound's potential use in industrial applications to prevent metal corrosion. These derivatives were found to be effective in increasing corrosion resistance, suggesting a promising application for related compounds in corrosion protection technologies (Zarrouk et al., 2015).

Optical and Electrochemical Properties

Derivatives of pyrrolo[3,4-c]pyrrole have been explored for their absorption and fluorescence characteristics, showing potential applications in the development of photoluminescent materials and organic electronic devices. These compounds exhibit strong photoluminescence and could be used in the manufacturing of organic light-emitting diodes (OLEDs) or as part of photovoltaic systems (Lun̆ák et al., 2011).

Sensor Applications

Compounds with similar structures have been utilized as fluoride ion receptors, exhibiting significant color changes upon binding to fluoride ions. This property can be harnessed in developing sensors for detecting fluoride ion levels in various environmental and biological samples, showcasing the versatility of this chemical framework in sensor technology (Ghosh et al., 2004).